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Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive guide on the application, evaluation, and physicochemical properties
of propyl heptanoate for use in fragrance formulations.

Application Notes

Propyl heptanoate (CAS 7778-87-2) is a fatty acid ester recognized for its significant
contribution to the fruity and sweet dimensions of fragrance compositions.[1][2] As a synthetic
flavoring and fragrance agent, it provides formulators with a stable and versatile ingredient for
creating a wide range of scents.[3][4] Its characteristic odor profile makes it particularly
valuable in developing apple, pear, and grape-like accords.[3][5]

Olfactory Profile

Propyl heptanoate possesses a complex and potent fruity odor. Its scent is most frequently
described as a combination of sweet, ripe fruit notes with waxy undertones.[3][5] Key
descriptors include:

o Primary Notes: Grape, Pear, Pineapple, Apple.[3][5]

o Nuances: Sweet, waxy, with hints of strawberry, wine, and a slight green, grassy character.

[31[5]

o Character: Some sources also describe an ethereal quality to its aroma.[1][6]
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At a concentration of 5 to 15 ppm, its taste characteristics are described as sweet, waxy, and
fruity with pineapple, pear, apple, and citrus notes, complemented by a subtle green, grassy
nuance.[3]

Role in Fragrance Compositions

Given its volatility and strong initial impression, propyl heptanoate primarily functions as a top
to middle note in a fragrance pyramid. Its role includes:

o Providing Initial "Lift"; It delivers an immediate fruity brightness that captures attention upon
application.

o Enhancing Fruity Accords: It is a key building block for creating realistic and juicy fruit notes,
especially for apple and pear compositions.[7]

o Adding Sweetness and Complexity: It can be used to sweeten floral bouquets and add a
sophisticated, wine-like nuance to various fragrance types.

o Blending: It blends well with other esters, floral notes (e.g., jasmine, rose), and citrus
ingredients, acting as a harmonizing agent.

Recommended Usage Levels

Propyl heptanoate is a powerful ingredient. For optimal performance without overpowering a
composition, it is recommended for use at levels up to 8.0% in the final fragrance concentrate.

[8]

Physicochemical Properties

The following table summarizes the key quantitative data for propyl heptanoate, essential for
formulation, safety, and stability assessments.
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Property Value Source(s)
Molecular Formula C10H2002 [11161[8]
Molecular Weight 172.26 g/mol [11[81I9]
Appearance Colorless Liquid [31[61[9]
CAS Number 7778-87-2 (18]
Density ~0.869 g/mL at 25°C [3][6][8]
Boiling Point 207-208 °C at 760 mm Hg [3161[9]
Melting Point -63.5 °C to -64 °C [3161[9]
Flash Point 76.67 °C (170 °F) TCC [1]131[8]
Vapor Pressure 0.233 mmHg at 25°C [6]
Refractive Index n20/D 1.417 [1][3][6]
Insoluble in water; Soluble in
Solubility ethanol & most organic [11[61[9]
solvents
Kovats Retention Index 116971174 1177 (Standard [9][10]

non-polar column)

Experimental Protocols

The following protocols provide standardized methodologies for incorporating and evaluating

propyl heptanoate in fragrance formulations.

Protocol: Simple Fruity-Floral Fragrance Formulation

Objective: To create a model fragrance demonstrating the application of propyl heptanoate.

Materials & Equipment:

e Propyl Heptanoate

o Other fragrance ingredients (e.g., Linalool, Hedione®, Iso E Super®, Benzyl Acetate)
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o Perfumer's Alcohol (e.g., Specially Denatured (SD) Alcohol 40-B)
e Glass beakers (10 mL, 50 mL)

 Digital scale (0.001g precision)

» Disposable pipettes

e Glass stirring rods

o Amber glass bottles for storage

Methodology:

o Prepare the Concentrate: On the digital scale, tare a clean 10 mL glass beaker. Carefully
weigh each ingredient directly into the beaker according to the formula below.

o Hypothetical "Golden Pear" Formula:

Ingredient Parts (w/w) Role

Propyl Heptanoate 70 Top Note (Fruity)
Benzyl Acetate 150 Top Note (Floral)
Linalool 100 Middle Note (Floral)
Hedione® 300 Middle Note (Floral)
Iso E Super® 380 Base Note (Woody)

| Total | 1000 | Concentrate |
¢ Blending: Gently stir the mixture with a clean glass rod until the solution is homogeneous.

o Maturation (Aging): Transfer the concentrate to a sealed, airtight amber glass bottle. Allow
the concentrate to mature for a minimum of 48-72 hours at room temperature, away from
direct light. This allows the chemical reactions to settle and the scent to harmonize.
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« Dilution: Prepare an Eau de Toilette (EDT) concentration. In a 50 mL beaker, combine 3g of
the fragrance concentrate with 17g of Perfumer's Alcohol. This creates a 15% fragrance
solution.

o Final Maceration: Transfer the diluted fragrance to its final storage bottle and allow it to
macerate for 1-2 weeks before conducting detailed sensory evaluation.

Protocol: Fragrance Stability Testing

Objective: To assess the stability of the formulated fragrance under various environmental
stresses.[11][12]

Materials & Equipment:

 Final diluted fragrance from Protocol 2.1

e Multiple sealed, clear glass sample vials

e Control sample stored in the dark at room temperature
o Laboratory oven (calibrated)

e UV light chamber or controlled light source

» Refrigerator/Freezer

Methodology:

o Sample Preparation: Fill and seal several glass vials with the fragrance. Retain one as the
control.

o Accelerated (Heat) Stability:

o

Place one sample in an oven set to a constant temperature of 40-45°C.

[e]

Evaluate the sample against the control at set intervals (e.g., 24h, 1 week, 2 weeks, 1
month).

[e]

Observe for changes in color, clarity (precipitation), and odor profile.[11][13]
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e Photostability:

o Place one sample in a UV light chamber or expose it to another consistent light source.
[11][13]

o Place a control vial wrapped in aluminum foil next to it to isolate light effects from
temperature effects.

o Evaluate against the control at regular intervals, checking for color changes and scent
degradation (e.g., development of "off-notes").[14]

o Freeze-Thaw Stability:

o Subject a sample to repeated temperature cycles (e.g., 24 hours at -5°C to -10°C, followed
by 24 hours at room temperature).[11]

o Repeat this cycle 3-5 times.

o After the final thaw, check for insolubility, precipitation, or any change in physical

appearance.[11]

Protocol: Sensory Evaluation

Objective: To formally assess the olfactory profile and performance of the fragrance over time.

Materials & Equipment:

Final diluted and macerated fragrance

Professional perfume testing strips (mouillettes)

Odor-free evaluation area

Stopwatch or timer
Methodology:

o Preparation: Dip the narrow end of a testing strip into the fragrance solution, approximately 1
cm deep. Remove and allow the excess to drip off. Do not smell immediately.[15]
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e Top Note Evaluation (0-15 minutes):
o After 30-60 seconds, wave the strip about 10-15 cm from the nose and inhale gently.

o Record the initial impressions. Note the impact of the propyl heptanoate (e.g., "bright,
juicy pear," "sweet grape opening").

o Middle/Heart Note Evaluation (15 minutes - 2 hours):
o Smell the strip again at 15-minute intervals.

o Record how the fragrance evolves as the top notes dissipate and the heart of the
fragrance emerges. Note how the fruity character of the propyl heptanoate now interacts
with the floral notes.

o Base Note/Dry-Down Evaluation (2+ hours):
o Continue to evaluate the strip periodically (e.g., at 2, 4, and 6 hours).

o Record the final, lingering scent profile. Assess the longevity of the fragrance and the
character of the base notes.

Visualizations
Diagram: Olfactory Signal Transduction Pathway

The perception of an odorant like propyl heptanoate begins with a complex signaling cascade
within olfactory sensory neurons.[16][17] The binding of the odorant to a receptor triggers a
series of intracellular events, converting a chemical signal into an electrical signal that is sent to
the brain.[18][19]
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Caption: Olfactory signal cascade initiated by an odorant molecule.

Diagram: Experimental Workflow for Fragrance
Development

The process of creating and validating a new fragrance is systematic, moving from initial
concept through formulation, maturation, and rigorous testing to ensure a stable and

aesthetically pleasing final product.
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Caption: Workflow from fragrance concept to final product evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581445#use-of-propyl-heptanoate-in-fragrance-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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